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Compound of Interest

Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461 Get Quote

An In-depth Technical Guide to 1,3,7-Trihydroxy-
2-prenylxanthone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activities, and potential mechanisms of action of the naturally occurring xanthone, 1,3,7-
Trihydroxy-2-prenylxanthone. The information is curated for professionals in the fields of

chemical and biomedical research and drug development.

Chemical and Physical Properties
1,3,7-Trihydroxy-2-prenylxanthone is a member of the xanthone class of organic

compounds, characterized by a dibenzo-γ-pyrone backbone. The presence of hydroxyl and

prenyl groups on the xanthone scaffold is crucial for its biological activities.
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Property Value Reference

CAS Number 20245-39-0 [1]

Molecular Formula C₁₈H₁₆O₅ [1]

Molecular Weight 312.32 g/mol [1]

IUPAC Name

1,3,7-trihydroxy-2-(3-

methylbut-2-enyl)xanthen-9-

one

[1]

Synonyms
1,3,7-Trihydroxy-2-(3-methyl-2-

butenyl)xanthone
[1]

Biological Activity: Antibacterial Properties
1,3,7-Trihydroxy-2-prenylxanthone has demonstrated antibacterial activity, particularly

against vancomycin-resistant enterococci (VRE), which are a significant concern in clinical

settings due to their resistance to multiple antibiotics.

Quantitative Data
The antibacterial efficacy of 1,3,7-Trihydroxy-2-prenylxanthone has been quantified by

determining its Minimum Inhibitory Concentration (MIC) against various VRE strains.

Bacterial Strain MIC (μg/mL)

Enterococcus faecalis (VRE) 6.25

Enterococcus faecium (VRE) 6.25

Enterococcus gallinarum (VRE) 6.25

Data sourced from Fukai et al., 2005.[2]

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)
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The following is a representative experimental protocol for determining the MIC of a compound

against bacterial strains, based on the broth microdilution method.

Objective: To determine the lowest concentration of 1,3,7-Trihydroxy-2-prenylxanthone that

inhibits the visible growth of vancomycin-resistant enterococci.

Materials:

1,3,7-Trihydroxy-2-prenylxanthone

Vancomycin-resistant enterococci (VRE) strains

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Preparation of Bacterial Inoculum:

Aseptically pick several colonies of the VRE strain from an agar plate and inoculate into a

tube containing sterile saline.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1.5 x 10⁸ CFU/mL.

Dilute the standardized bacterial suspension in MHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of Test Compound Dilutions:

Prepare a stock solution of 1,3,7-Trihydroxy-2-prenylxanthone in a suitable solvent

(e.g., DMSO).
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In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution with MHB

to achieve a range of desired concentrations.

Inoculation and Incubation:

Add the prepared bacterial inoculum to each well of the microtiter plate containing the

different concentrations of the test compound.

Include a positive control (bacteria in MHB without the compound) and a negative control

(MHB without bacteria).

Incubate the plate at 37°C for 18-24 hours.

Determination of MIC:

After incubation, visually inspect the wells for turbidity.

The MIC is defined as the lowest concentration of the compound at which there is no

visible bacterial growth.

Potential Signaling Pathways of Related Prenylated
Xanthones
While specific signaling pathways for 1,3,7-Trihydroxy-2-prenylxanthone have not been

extensively studied, research on other structurally similar prenylated xanthones suggests

potential mechanisms of action in various biological contexts, including cancer and

inflammation. These pathways often involve the modulation of key cellular processes such as

cell proliferation, apoptosis, and inflammatory responses.

Representative Signaling Pathway
The following diagram illustrates a potential signaling pathway that may be modulated by

prenylated xanthones, based on findings from related compounds. This is a hypothetical

representation and requires experimental validation for 1,3,7-Trihydroxy-2-prenylxanthone.
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Caption: Hypothetical signaling pathways modulated by prenylated xanthones.

Workflow for Investigating Signaling Pathways
The following workflow outlines the experimental steps to elucidate the signaling pathways

affected by 1,3,7-Trihydroxy-2-prenylxanthone.
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Caption: Experimental workflow for signaling pathway investigation.

Conclusion and Future Directions
1,3,7-Trihydroxy-2-prenylxanthone is a natural product with documented antibacterial activity

against clinically relevant drug-resistant bacteria. Its full therapeutic potential remains to be

explored. Future research should focus on:

Elucidating the precise molecular mechanisms underlying its antibacterial activity.

Investigating its efficacy in in vivo models of bacterial infection.

Exploring other potential biological activities, such as anti-inflammatory, antioxidant, and

anticancer effects, based on the known properties of related prenylated xanthones.

Conducting structure-activity relationship studies to optimize its potency and

pharmacokinetic properties for potential drug development.

This technical guide serves as a foundational resource for researchers interested in the further

investigation of 1,3,7-Trihydroxy-2-prenylxanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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